Cas no 60882-76-0 (1,2,4-Benzotriazin-3-amine, 6-methyl-)

1,2,4-Benzotriazin-3-amine, 6-methyl- structure
60882-76-0 structure
Product Name:1,2,4-Benzotriazin-3-amine, 6-methyl-
CAS No:60882-76-0
MF:C8H8N4
MW:160.17592048645
CID:495072
PubChem ID:12324369
Update Time:2025-04-19

1,2,4-Benzotriazin-3-amine, 6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Benzotriazin-3-amine, 6-methyl-
    • 6-methyl-1,2,4-benzotriazin-3-amine
    • Inchi: 1S/C8H8N4/c1-5-2-3-6-7(4-5)10-8(9)12-11-6/h2-4H,1H3,(H2,9,10,12)
    • InChI Key: XGOOUROLLSUYOL-UHFFFAOYSA-N
    • SMILES: N1C(N)=NN=C2C=CC(C)=CC=12

Computed Properties

  • Exact Mass: 160.07504
  • Monoisotopic Mass: 160.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 64.7Ų

Experimental Properties

  • PSA: 64.69
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